Cas no 1464217-42-2 (methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate)

• Product Name: methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate
• CAS No: 1464217-42-2
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5655408
• PubChem ID: 89776151
• Update Time: 2025-06-14

methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate
• 1464217-42-2
• EN300-27729549
• SCHEMBL15221378

• Inchi： 1S/C6H10N4O2/c1-12-6(11)5-2-4(3-8-5)9-10-7/h4-5,8H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： QJWIOUAZOWOZDS-CRCLSJGQSA-N
• SMILES： O(C)C([C@H]1C[C@@H](CN1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.7Ų

Additional information on methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate

Recent Advances in the Application of Methyl (2R,4S)-4-Azidopyrrolidine-2-Carboxylate (CAS: 1464217-42-2) in Chemical Biology and Drug Discovery

Methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate (CAS: 1464217-42-2) is a chiral azido-containing pyrrolidine derivative that has gained significant attention in recent years due to its versatile applications in chemical biology and drug discovery. This compound serves as a key building block for the synthesis of bioactive molecules, particularly in the development of peptide mimetics and protease inhibitors. Its unique structural features, including the azido group and ester functionality, make it a valuable intermediate for click chemistry reactions and other bioorthogonal transformations.

Recent studies have demonstrated the utility of methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate in the synthesis of novel HIV-1 protease inhibitors. Researchers have exploited its rigid pyrrolidine scaffold to design conformationally constrained analogs that exhibit enhanced binding affinity to the viral protease. The azido group allows for further functionalization through copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid assembly of diverse compound libraries for structure-activity relationship studies.

In the field of chemical biology, this compound has been employed as a versatile handle for protein labeling and modification. The azido group can participate in strain-promoted azide-alkyne cycloaddition (SPAAC) reactions with cyclooctynes, facilitating the site-specific labeling of biomolecules without the need for toxic copper catalysts. This property has been particularly valuable in live-cell imaging applications, where researchers have successfully tagged cellular proteins with fluorescent probes using methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate as a metabolic precursor.

Recent synthetic methodology developments have focused on improving the enantioselective preparation of methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate. A 2023 study published in the Journal of Organic Chemistry described an efficient asymmetric synthesis route starting from L-hydroxyproline, achieving >99% ee and excellent overall yield. This advancement has significant implications for the large-scale production of this valuable intermediate, particularly for pharmaceutical applications where high enantiopurity is essential.

Emerging applications of this compound include its use in the development of covalent inhibitors targeting SARS-CoV-2 main protease. Researchers have incorporated the azido-pyrrolidine moiety into peptidomimetic structures designed to form irreversible bonds with the viral protease active site cysteine residue. Preliminary results suggest that these inhibitors demonstrate improved selectivity profiles compared to earlier generations of covalent inhibitors.

In summary, methyl (2R,4S)-4-azidopyrrolidine-2-carboxylate (CAS: 1464217-42-2) continues to be a molecule of significant interest in medicinal chemistry and chemical biology research. Its dual functionality as both a structural scaffold and a bioorthogonal handle positions it as a valuable tool for drug discovery and biological probe development. Future research directions may explore its application in targeted protein degradation strategies and the development of novel radiopharmaceuticals for diagnostic imaging.